1-benzyl-4-(2-ethoxybenzyl)piperazine

• IUPAC Name: 1-benzyl-4-[(2-ethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C20H26N2O/c1-2-23-20-11-7-6-10-19(20)17-22-14-12-21(13-15-22)16-18-8-4-3-5-9-18/h3-11H,2,12-17H2,1H3
• InChI Key: GOSJDVDWGXYJRE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CN2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-benzyl-4-(2-ethoxybenzyl)piperazine, also known as BEB, is a compound that belongs to the piperazine family. It is a synthetic compound that has been widely studied for its potential therapeutic applications. BEB has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 1-benzyl-4-(2-ethoxybenzyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine. 1-benzyl-4-(2-ethoxybenzyl)piperazine has also been shown to interact with various receptors, including 5-HT1A, D2, and α2-adrenergic receptors.
Biochemical and Physiological Effects:
1-benzyl-4-(2-ethoxybenzyl)piperazine has been found to exhibit various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain, which may contribute to its antidepressant and anxiolytic effects. 1-benzyl-4-(2-ethoxybenzyl)piperazine has also been shown to decrease the levels of oxidative stress and inflammation in the body, which may contribute to its antioxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

1-benzyl-4-(2-ethoxybenzyl)piperazine has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research. 1-benzyl-4-(2-ethoxybenzyl)piperazine has also been extensively studied, and its pharmacological activities are well-documented. However, 1-benzyl-4-(2-ethoxybenzyl)piperazine also has some limitations. It has been shown to exhibit some toxicity in certain cell lines, and its mechanism of action is not fully understood.

Future Directions

There are several future directions for the research of 1-benzyl-4-(2-ethoxybenzyl)piperazine. One potential area of research is the development of new therapeutic applications for 1-benzyl-4-(2-ethoxybenzyl)piperazine. It has been shown to exhibit a wide range of pharmacological activities, and further research may reveal additional therapeutic uses for this compound. Another area of research is the development of new analogs of 1-benzyl-4-(2-ethoxybenzyl)piperazine with improved pharmacological properties. Finally, further studies are needed to fully understand the mechanism of action of 1-benzyl-4-(2-ethoxybenzyl)piperazine and its potential toxicity.

Synthesis Methods

The synthesis of 1-benzyl-4-(2-ethoxybenzyl)piperazine involves the reaction of 1-benzylpiperazine with 2-ethoxybenzyl chloride in the presence of a base. The reaction is carried out in a solvent, such as dichloromethane or tetrahydrofuran, and requires careful control of temperature and reaction time. The yield of 1-benzyl-4-(2-ethoxybenzyl)piperazine can be improved by optimizing the reaction conditions.

Scientific Research Applications

1-benzyl-4-(2-ethoxybenzyl)piperazine has been studied extensively for its potential therapeutic applications. It has been found to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 1-benzyl-4-(2-ethoxybenzyl)piperazine has also been shown to have antioxidant and anti-inflammatory properties, making it a promising candidate for the treatment of various diseases.